Cas no 2384337-20-4 (5-Amino-2-(1-aminoethyl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 5-Amino-2-(1-aminoethyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 2384337-20-4
• MF: C₆H₉N₃O₂S
• MW: 187.219559431076
• CID: 5920195
• PubChem ID: 165900880
• Update Time: 2025-10-19

5-Amino-2-(1-aminoethyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2384337-20-4
• 5-amino-2-(1-aminoethyl)-1,3-thiazole-4-carboxylic acid
• EN300-6477812
• 5-Amino-2-(1-aminoethyl)-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C6H9N3O2S/c1-2(7)5-9-3(6(10)11)4(8)12-5/h2H,7-8H2,1H3,(H,10,11)
• InChI Key： ZEVSSOJHFPAATC-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)N=C1C(C)N)N

Computed Properties

• Exact Mass: 187.04154771g/mol
• Monoisotopic Mass: 187.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 131Ų

Additional information on 5-Amino-2-(1-aminoethyl)-1,3-thiazole-4-carboxylic acid

5-Amino-2-(1-aminoethyl)-1,3-thiazole-4-carboxylic Acid: A Comprehensive Overview

5-Amino-2-(1-aminoethyl)-1,3-thiazole-4-carboxylic acid (CAS No: 2384337-20-4) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure and functional groups, has garnered attention due to its potential applications in drug discovery and development. The compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and structural versatility.

The molecular structure of 5-Amino-2-(1-aminoethyl)-1,3-thiazole-4-carboxylic acid consists of a thiazole ring (a five-membered heterocyclic ring containing sulfur and nitrogen atoms) substituted with amino groups at positions 1 and 2, as well as a carboxylic acid group at position 4. This combination of functional groups makes the molecule highly reactive and capable of participating in various chemical transformations. The presence of multiple amino groups also suggests potential for hydrogen bonding, which is crucial for interactions in biological systems.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. For instance, researchers have explored the role of 5-Amino-2-(1-aminoethyl)-1,3-thiazole-4-carboxylic acid in modulating cellular signaling pathways associated with inflammation and cancer progression. These findings underscore the compound's potential as a lead molecule for therapeutic interventions.

In terms of synthesis, 5-Amino-2-(1-aminoethyl)-1,3-thiazole-4-carboxylic acid can be prepared through various routes, including condensation reactions involving thioamides and aldehydes or ketones. The choice of synthetic methodology depends on the availability of starting materials and the desired purity of the final product. Optimization of reaction conditions, such as temperature and pH, is critical to ensure high yields and minimize by-products.

The physical properties of 5-Amino-2-(1-aminoethyl)-1,3-thiazole-4-carboxylic acid include a melting point of approximately 280°C and a molecular weight of 207.69 g/mol. The compound is sparingly soluble in water but exhibits enhanced solubility in polar organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). These properties make it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From a pharmacological perspective, 5-Amino-2-(1-aminoethyl)-1,3-thiazole-4-carboxylic acid has shown promising activity in preclinical models of neurodegenerative diseases. Studies have demonstrated its ability to inhibit key enzymes involved in oxidative stress pathways, thereby protecting neurons from damage caused by reactive oxygen species (ROS). Additionally, the compound has exhibited anti-inflammatory properties by suppressing the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).

The safety profile of 5-Amino-2-(1-aminoethyl)-1,3-thiazole-4-carboxylic acid has been evaluated in acute toxicity studies using rodent models. Results indicate that the compound has a relatively low toxicity profile when administered at therapeutic doses. However, further long-term studies are required to assess its potential for chronic toxicity and genotoxicity.

In conclusion, 5-Amino-2-(1-aminoethyl)-1,3-thiazole-4-carboxylic acid represents a valuable addition to the arsenal of bioactive compounds with potential applications in drug development. Its unique structure, coupled with its diverse biological activities, positions it as a promising candidate for further exploration in both academic research and industrial settings.